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Compound of Interest

Compound Name: Heptafluorobutyramide

Cat. No.: B1361082

An In-depth Technical Guide to the Physical Properties of Heptafluorobutyramide

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of compounds is paramount. This guide provides a detailed
overview of the melting and boiling points of Heptafluorobutyramide, including experimental
protocols for their determination.

Physical Properties of Heptafluorobutyramide

Heptafluorobutyramide (CAS No. 662-50-0) is a fluorinated amide with the molecular formula
CaH2F7NO.[1][2] Its physical properties are crucial for its handling, application, and synthesis
procedures.

Quantitative Data Summary

The melting and boiling points of Heptafluorobutyramide are summarized in the table below.
These values are critical for determining purity and for designing experimental conditions.
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Physical Property Value Conditions
Melting Point 103 °C

98.0 - 107.0 °C Clear Melt

102 - 106 °C

Boiling Point 105 °C at 760 mmHg

Experimental Protocols for Determination of
Physical Properties

Accurate determination of melting and boiling points is essential for compound identification
and purity assessment. Pure compounds typically exhibit a sharp melting point range, while
impurities tend to lower and broaden this range.[3]

Melting Point Determination: Capillary Method

The capillary method is a common and straightforward technique for determining the melting
point of a solid organic compound.[4]

Methodology:

Sample Preparation: Ensure the Heptafluorobutyramide sample is completely dry and in a
fine powdered form to allow for uniform packing.[4]

o Capillary Tube Packing: Press the open end of a thin-walled capillary tube into the powdered
sample. Tap the sealed end of the tube on a hard surface to compact the powder, aiming for
a sample height of 1-2 mm.[5]

o Apparatus Setup: Place the packed capillary tube into a melting point apparatus, such as a
Mel-Temp apparatus or a Thiele tube filled with a high-boiling point oil. If using a manual
setup, attach the capillary tube to a thermometer.[5]

o Heating: Begin heating the apparatus. A rapid initial heating can be used to determine an
approximate melting point.[3] For an accurate measurement, a slower heating rate of about
2°C per minute should be used when approaching the expected melting point.[6]
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o Observation and Recording: The melting point range is the interval between the temperature
at which the first drop of liquid appears and the temperature at which the entire sample
becomes a clear liquid.[5] Record these two temperatures.

Workflow for Melting Point Determination

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Sample Preparation

Dry Sample

'

Grind to Fine Powder

Measurement Procedure

Pack Capillary Tube

'

Place in Apparatus

'

Heat Sample

'

Observe Melting

Data Recording

Record T _initial Record T_final
(First liquid drop) (Completely liquid)

Determine Melting Range

Click to download full resolution via product page

Caption: Workflow for determining melting point via the capillary method.
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Boiling Point Determination: Micro-Boiling Point Method

For small quantities of a liquid, the micro-boiling point method is a convenient and accurate

technique.[7]

Methodology:

Sample Preparation: Place a small amount of liquid Heptafluorobutyramide into a small
test tube or fusion tube.

Capillary Insertion: Take a capillary tube that is sealed at one end and place it into the test
tube with the open end submerged in the liquid.[8]

Apparatus Setup: Attach the test tube to a thermometer and immerse the setup in a heating
bath, such as a Thiele tube or an aluminum block.[7][9]

Heating: Heat the bath gently. As the temperature rises, air trapped in the capillary tube will
be expelled, seen as a slow stream of bubbles.[7] As the liquid nears its boiling point, a rapid
and continuous stream of bubbles will emerge from the capillary.[7]

Observation and Recording: Once a continuous stream of bubbles is observed, remove the
heat source. The bubbling will slow down and stop. The boiling point is the temperature at
which the liquid begins to enter the capillary tube as the apparatus cools.[7][10] This occurs
when the vapor pressure of the liquid equals the atmospheric pressure.[10]

Logical Flow of Boiling Point Determination
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Caption: Logical sequence for identifying the boiling point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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